Cas no 2034341-62-1 (2-[4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)phenoxy]acetamide)

• Product Name: 2-[4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)phenoxy]acetamide
• CAS No: 2034341-62-1
• MF: C₂₀H₂₁N₅O₅S
• MW: 443.476242780685
• CID: 5350043
• Update Time: 2025-05-17

2-[4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)phenoxy)acetamide
• 2-[4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)phenoxy]acetamide
• 2-[4-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]sulfonylphenoxy]acetamide

• Inchi： 1S/C20H21N5O5S/c21-20(26)14-30-18-6-8-19(9-7-18)31(27,28)24-11-16(12-24)25-10-15(22-23-25)13-29-17-4-2-1-3-5-17/h1-10,16H,11-14H2,(H2,21,26)
• InChI Key： IBBIHULBLMJSSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 697
• XLogP3: 0.7
• Topological Polar Surface Area: 138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-[4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)phenoxy]acetamide

Compound 2034341-62-1: A Comprehensive Overview

The compound with CAS No. 2034341-62-1, known as 2-[4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)phenoxy]acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its intricate structure and potential applications in drug development.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a sulfonyl group, a triazole ring, and an acetamide moiety. The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

Pharmacological Applications

Research into the pharmacological properties of this compound has revealed its potential as a modulator of key biological targets. Studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs.

Toxicological Profile

Comprehensive toxicological evaluations have been conducted to assess the safety profile of this compound. Acute and chronic toxicity studies in animal models have shown that it exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully understand its safety profile in humans.

Environmental Impact

The environmental impact of this compound has also been a focus of recent research. Biodegradation studies indicate that it is rapidly metabolized by microorganisms under aerobic conditions, minimizing its persistence in the environment. This aligns with current global efforts to develop eco-friendly pharmaceuticals.

Future Directions

Looking ahead, the development of analogs with improved pharmacokinetic properties is a key area of research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical use.